Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(methoxycarbonyl)benzamido)-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[(4-methoxycarbonylbenzoyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C25H23NO7S/c1-4-31-25(29)21-14(2)20(12-15-5-10-18-19(11-15)33-13-32-18)34-23(21)26-22(27)16-6-8-17(9-7-16)24(28)30-3/h5-11H,4,12-13H2,1-3H3,(H,26,27)
• InChI Key: ZFHUHWIYEGVDPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)C4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C25H23NO7S
• Molecular Weight: 481.5 g/mol

Description

Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(methoxycarbonyl)benzamido)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H23NO7S and its molecular weight is 481.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

1. Antimicrobial and Anti-inflammatory Properties

Research has synthesized novel compounds derived from visnaginone and khellinone, showcasing significant antimicrobial and anti-inflammatory activities. These activities are attributed to the structural features of the compounds, including the ethoxycarbonyl group, which plays a crucial role in their biological efficacy (Abu-Hashem et al., 2020).

2. Antimicrobial Activities of Triazole Derivatives

Another study focused on the synthesis of 1,2,4-triazole derivatives, highlighting their antimicrobial properties. The specific structural modifications, including the presence of ethoxycarbonylhydrazones, contribute to their effectiveness against various microorganisms (Bektaş et al., 2007).

3. Anti-Juvenile Hormone Activity

A series of ethyl benzoates, including compounds with structural similarities to the mentioned chemical, was synthesized and tested for their activity against juvenile hormone, indicating potential applications in pest control and agricultural research (Furuta et al., 2006).

Crystal Structure and Synthesis Techniques

1. Crystal Structure Analysis

Studies involving crystal structure analysis of related compounds provide insights into the molecular configuration, hydrogen bonding, and packing in crystals. These findings are crucial for understanding the physicochemical properties and reactivity of similar compounds (Yeong et al., 2018).

2. Novel Synthesis Approaches

Research on solid-phase synthesis techniques and the development of novel anchoring linkages for peptide amides showcases the versatility and applicability of compounds with similar structures in facilitating the synthesis of biologically active peptides (Albericio & Bárány, 2009).